But-2-enedioic acid;N,N-dimethyl-N'-pyridin-2-yl-N'-(thiophen-2-ylmethyl)ethane-1,2-diamine
But-2-enedioic acid;N,N-dimethyl-N'-pyridin-2-yl-N'-(thiophen-2-ylmethyl)ethane-1,2-diamine
Brand Name:
Vulcanchem
CAS No.:
33032-12-1
VCID:
VC0129607
InChI:
InChI=1S/2C14H19N3S.3C4H4O4/c2*1-16(2)9-10-17(12-13-6-5-11-18-13)14-7-3-4-8-15-14;3*5-3(6)1-2-4(7)8/h2*3-8,11H,9-10,12H2,1-2H3;3*1-2H,(H,5,6)(H,7,8)
SMILES:
CN(C)CCN(CC1=CC=CS1)C2=CC=CC=N2.CN(C)CCN(CC1=CC=CS1)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C₁₈H₂₃N₃O₄S
Molecular Weight:
871 g/mol
But-2-enedioic acid;N,N-dimethyl-N'-pyridin-2-yl-N'-(thiophen-2-ylmethyl)ethane-1,2-diamine
CAS No.: 33032-12-1
Reference Standards
VCID: VC0129607
Molecular Formula: C₁₈H₂₃N₃O₄S
Molecular Weight: 871 g/mol
| CAS No. | 33032-12-1 |
|---|---|
| Product Name | But-2-enedioic acid;N,N-dimethyl-N'-pyridin-2-yl-N'-(thiophen-2-ylmethyl)ethane-1,2-diamine |
| Molecular Formula | C₁₈H₂₃N₃O₄S |
| Molecular Weight | 871 g/mol |
| IUPAC Name | but-2-enedioic acid;N,N-dimethyl-N'-pyridin-2-yl-N'-(thiophen-2-ylmethyl)ethane-1,2-diamine |
| Standard InChI | InChI=1S/2C14H19N3S.3C4H4O4/c2*1-16(2)9-10-17(12-13-6-5-11-18-13)14-7-3-4-8-15-14;3*5-3(6)1-2-4(7)8/h2*3-8,11H,9-10,12H2,1-2H3;3*1-2H,(H,5,6)(H,7,8) |
| Standard InChIKey | OLGIEIJNOQGBSS-UHFFFAOYSA-N |
| SMILES | CN(C)CCN(CC1=CC=CS1)C2=CC=CC=N2.CN(C)CCN(CC1=CC=CS1)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN(C)CCN(CC1=CC=CS1)C2=CC=CC=N2.CN(C)CCN(CC1=CC=CS1)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
| Synonyms | Thenylpyramine Fumarate; N,N-Dimethyl-N’-2-pyridinyl-N’-(2-thienylmethyl)-1,2-ethanediamine, , (2E)-2-Butenedioate; N,N-Dimethyl-N’-2-pyridinyl-N’-(2-thienylmethyl)-1,2-rthanediamine (E)-2-Butenedioate ; 2-[[2-(Dimethylamino)ethyl]-2-thenylamino]pyri |
| PubChem Compound | 94443 |
| Last Modified | Nov 11 2021 |
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